1-[4-(Aminomethyl)piperidin-1-yl]-2-phenylethan-1-one

• IUPAC Name: 1-[4-(aminomethyl)piperidin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C14H20N2O/c15-11-13-6-8-16(9-7-13)14(17)10-12-4-2-1-3-5-12/h1-5,13H,6-11,15H2
• InChI Key: ZOIMHMPVUNOXNM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C(=O)CC2=CC=CC=C2
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• CAS RN: 727719-96-2

Description

1-[4-(Aminomethyl)piperidin-1-yl]-2-phenylethan-1-one, also known as AMPPE, is a synthetic derivative of piperidine with a phenyl group attached to the nitrogen atom. It is an important intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, anti-depressants, and anti-cancer agents. AMPPE has been studied extensively for its potential therapeutic applications, as well as its ability to act as a catalyst for various chemical reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Applications :
  • NLRP3 Inflammasome Inhibitors : Researchers have explored its structure to design novel NLRP3 inflammasome inhibitors. .
  • Cancer Research : Structure-activity relationship studies have indicated that certain modifications on the piperidine ring enhance cytotoxicity against cancer cells. .

Mechanism of Action

Target of Action

The primary target of 1-[4-(Aminomethyl)piperidin-1-yl]-2-phenylethan-1-one is the Serine/threonine-protein kinase Chk1 . This enzyme plays a critical role in cell cycle regulation, particularly in response to DNA damage. By targeting Chk1, the compound can influence cell cycle progression and DNA repair mechanisms.

Mode of Action

This could inhibit the enzyme’s activity, leading to alterations in cell cycle progression and DNA repair .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to cell cycle regulation and DNA repair. By inhibiting Chk1, the compound could disrupt these pathways, potentially leading to cell cycle arrest or apoptosis . .

Result of Action

The molecular and cellular effects of the compound’s action are likely related to its inhibition of Chk1. This could result in cell cycle arrest or apoptosis, potentially making the compound useful in the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer . .